Cas no 5593-70-4 (Titanium Butoxide)

• Product Name: Titanium Butoxide
• CAS No: 5593-70-4
• MF: C₁₆H₃₆O₄Ti
• MW: 340.321646690369
• MDL: MFCD00009433
• CID: 46035
• PubChem ID: 521701
• Update Time: 2026-05-14

Titanium Butoxide Chemical and Physical Properties

Names and Identifiers

• Tetrabutyl titanate
• BUTYL TITANATE
• BUTYL TITANATE(IV)
• N-BUTYL TITANATE
• ORTHOTITANIC ACID TETRABUTYL ESTER
• TETRABUTOXY TITAN
• TETRA-N-BUTYL ORTHOTITANATE
• TETRA-N-BUTYL TITANATE
• TITANIC ACID TETRABUTYL ESTER
• TITANIUM BUTOXIDE
• TITANIUM(IV) BUTOXIDE
• TITANIUM(IV) N-BUTOXIDE
• TITANIUM(IV) TETRABUTOXIDE, MONOMER
• TITANIUM (IV) TETRA-N-BUTOXIDE
• TITANIUM N-BUTOXIDE
• TITANIUM N-BUTYLATE
• Titanium tetrabutanolate
• TITANIUM TETRABUTOXIDE
• TITANIUM TETRABUTYLATE
• Tetrabutyl Orthotitanate
• Terabutyl titanate
• Titanium(IV)-n-butoxide
• b1(titanate)
• orgaticsta25
• Ti(OCH2CH2CH2CH3)4
• titaniuM salt
• titanium tetra-n-butoxide
• titanium(IV) tetra(n-butoxide)
• TNBT
• Tyzor BP
• tyzortbt
• VERTEC(TM) TNBT
• 1-butanol
• butanol
• Butan-1-ol
• n-butanol
• Butyl alcohol
• n-butyl alcohol
• 1-hydroxybutane
• Propylcarbinol
• Butyl hydroxide
• Propylmethanol
• Methylolpropane
• Hemostyp
• Butyric alcohol
• n-Butan-1-ol
• 1-Butyl alcohol
• Butanolo
• Propyl carbinol
• Butylowy alkohol
• Alcool butylique
• BuOH
• Butanolen
• Normal primary butyl alcohol
• Butanol [French]
• Butanolen [Dutch]
• RCRA waste number U031
• Butanolo [Italian]
• CCS 203
• Butyric or normal primary butyl alcohol
• Butyl alcohol (natural)
• n-Butylalkohol
• FEMA Number 2178
• Alcool
• Titanium Butoxide

• MDL： MFCD00009433
• Inchi： 1S/C4H10O/c1-2-3-4-5/h5H,2-4H2,1H3
• InChI Key： LRHPLDYGYMQRHN-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 340.20900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless to light yellow liquid, glassy solid below -55 ℃
• Density: 1.00 g/mL at 20 °C(lit.)
• Melting Point: -55 ºC
• Boiling Point: 206 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.491(lit.)
• Solubility: Miscible with aliphatic, aromatic, chlorinated and oxygenated solvents.
• Water Partition Coefficient: RAPIDLY HYDROLIZED
• Stability/Shelf Life: Stable, but moisture sensitive. Flammable. Incompatible with water, moisture, strong oxidizing agents, strong acids.
• PSA: 36.92000
• LogP: 5.06960
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in most organic solvents except ketones, soluble in alcohol, ether, benzene and other organic solvents except acetone

Titanium Butoxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319,H335,H315
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-37/38-41-67
• Safety Instruction： S16-S26-S39-S24/25
• FLUKA BRAND F CODES：21
• RTECS：XR1585000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2.0-12.0%(V)
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Titanium Butoxide

Introduction to Titanium Butoxide (CAS No. 5593-70-4)

Titanium Butoxide, chemically known as Titanium isobutylate, is a significant compound in the realm of organometallic chemistry and industrial applications. With the CAS number 5593-70-4, this compound has garnered considerable attention due to its versatile properties and wide-ranging uses. Its molecular formula, Ti(OBu)₄, underscores its composition, which consists of a titanium(IV) center coordinated to four isobutylate ligands. This unique structure imparts upon it a range of characteristics that make it invaluable in various chemical processes.

The synthesis of Titanium Butoxide typically involves the reaction of titanium tetrachloride with isobutanol under controlled conditions. This process requires meticulous attention to detail to ensure high purity and yield. The compound is often used as an intermediate in the production of more complex organometallic compounds, which find applications in catalysis, polymerization, and material science. Its ability to act as a Lewis acid makes it particularly useful in facilitating various organic transformations.

In recent years, research has highlighted the role of Titanium Butoxide in advanced materials development. Specifically, its incorporation into nanoporous materials has shown promise in enhancing the performance of catalysts used in environmental remediation and energy storage systems. The compound's stability under a variety of conditions allows it to serve as an effective precursor for materials that require high thermal and chemical resistance.

One of the most intriguing aspects of Titanium Butoxide is its application in the field of photocatalysis. Studies have demonstrated that when doped with appropriate elements or combined with other semiconductors, Titanium Butoxide can significantly improve the efficiency of photocatalytic reactions. These reactions are crucial for processes such as water splitting and carbon dioxide reduction, which are key to developing sustainable energy solutions. The compound's ability to absorb a broad spectrum of light and generate reactive oxygen species makes it an excellent candidate for such applications.

The pharmaceutical industry has also explored the potential of Titanium Butoxide as a drug intermediate. Its unique chemical properties allow it to participate in various synthetic pathways that lead to biologically active molecules. While not directly used in therapeutic agents, its role in synthesizing precursors for these agents is significant. Researchers have leveraged its reactivity to develop novel compounds with potential applications in treating a variety of diseases.

Environmental science has seen another innovative use of Titanium Butoxide in the development of self-cleaning surfaces. These surfaces, often referred to as superhydrophobic or hydrophilic coatings, rely on the compound's ability to interact with water and other substances in unique ways. By incorporating Titanium Butoxide into these coatings, scientists have created materials that can effectively repel water while attracting oil, making them ideal for applications such as stain removal and anti-fogging technologies.

The industrial applications of Titanium Butoxide extend beyond catalysis and materials science. It is widely used as a plasticizer and stabilizer in the production of polymers and resins. Its ability to enhance the flexibility and durability of these materials makes it indispensable in industries ranging from automotive to construction. Additionally, its role as a flame retardant has been explored, contributing to safer consumer products.

In conclusion, Titanium Butoxide (CAS No. 5593-70-4) stands out as a multifaceted compound with extensive applications across various scientific and industrial domains. Its versatility stems from its unique chemical structure and reactivity, which have been harnessed for advancements in catalysis, materials science, pharmaceuticals, environmental technology, and industrial manufacturing. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.